Cas no 507462-26-2 (5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 507462-26-2
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD12405111
• CID: 833780
• PubChem ID: 53399218
• Update Time: 2025-10-29

5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 5-broMo-3-nitro-
• 5-Bromo-3-nitro-7-azaindole
• GHHWPSOGKLMSCJ-UHFFFAOYSA-N
• 3325AH
• SB14401
• AK138280
• 1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-nitro-
• 5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine, AldrichCPR

• MDL： MFCD12405111
• Inchi： 1S/C7H4BrN3O2/c8-4-1-5-6(11(12)13)3-10-7(5)9-2-4/h1-3H,(H,9,10)
• InChI Key： GHHWPSOGKLMSCJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.94872
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 74.5

Experimental Properties

• PSA: 71.82

5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine

5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine (CAS No. 507462-26-2): A Versatile Heterocyclic Building Block for Drug Discovery and Materials Science

The compound 5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine (CAS 507462-26-2) is a highly functionalized heterocyclic scaffold that has garnered significant attention in pharmaceutical and materials research. As a nitrogen-rich aromatic system, it serves as a privileged structure for designing kinase inhibitors, anticancer agents, and organic electronic materials. The presence of both bromo and nitro substituents at the 5- and 3-positions respectively makes this compound an ideal intermediate for palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions – two of the most searched topics in modern synthetic chemistry.

Recent studies highlight its utility in developing targeted protein degraders (PROTACs), a hot topic in drug discovery circles. The pyrrolopyridine core demonstrates remarkable binding affinity for various protein kinases, particularly those involved in cancer signaling pathways. Computational chemistry analyses (frequently searched in AI-driven drug design) suggest the nitro group enhances electron-deficient character, improving interactions with ATP-binding pockets. Meanwhile, the bromine atom serves as a handle for structure-activity relationship (SAR) explorations through Suzuki-Miyaura couplings – one of the most queried reaction types in chemical databases.

In materials science applications (increasingly searched alongside organic semiconductors), this compound's extended π-conjugation and electron-withdrawing groups make it valuable for designing n-type organic field-effect transistors (OFETs). Researchers are particularly interested in its potential for non-fullerene acceptors in organic photovoltaics – a trending topic in sustainable energy research. The planar molecular geometry facilitates strong intermolecular stacking, a property frequently optimized in high-performance electronic materials.

Synthetic accessibility remains a key advantage – the compound can be prepared through annulation reactions between nitropyridine derivatives and bromoacetamide precursors, followed by careful regioselective functionalization. Analytical data shows characteristic NMR shifts at δ 8.5-9.0 ppm for the aromatic protons and distinctive IR stretching frequencies for both nitro (1520 cm⁻¹) and pyrrole NH (3400 cm⁻¹) groups – information highly sought after in spectral interpretation queries.

From a medicinal chemistry perspective (a perennial search focus), the 5-bromo-3-nitro substitution pattern enables rational drug design through bioisosteric replacement strategies. Recent patent analyses reveal its incorporation in JAK/STAT inhibitors for inflammatory diseases and CDK4/6 inhibitors for breast cancer therapy – two of the most researched therapeutic areas. The compound's logP value (~2.1) and polar surface area (~90 Ų) suggest favorable drug-like properties, making it a valuable lead optimization starting point.

In agrochemical research (emerging as a search trend), derivatives show promising plant growth regulation activity. The nitro group participates in redox processes that may influence biological signaling pathways in plants. Meanwhile, materials scientists are exploring its photoluminescent properties for OLED applications, with particular interest in its blue-light emission characteristics – a property dominating display technology searches.

The compound's stability profile makes it suitable for high-throughput screening libraries, with thermal analysis (DSC/TGA) showing decomposition above 250°C – crucial data for researchers querying process chemistry parameters. Its crystallinity enables precise X-ray diffraction studies, providing valuable molecular packing information for crystal engineering applications.

As research into privileged heterocycles continues to grow (reflected in rising search volumes), 5-Bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine stands out for its balanced reactivity and tunability. Future directions likely involve its incorporation into covalent inhibitors (a hot topic in drug discovery) and metal-organic frameworks (MOFs) for gas storage applications – two areas generating substantial scientific inquiry.